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Compound of Interest

Compound Name: 7-Cyanoheptanoic acid
CAS No.: 5810-22-0
Cat. No.: B3273137
Get Quote
. J

A foundational understanding of a compound's physical and chemical properties is the first step
in a robust safety assessment. 7-Cyanoheptanoic acid is a solid at room temperature with a
defined set of characteristics that influence its handling and storage.

Table 1: Physicochemical Properties of 7-Cyanoheptanoic Acid

Property Value Source(s)
CAS Number 5810-22-0 [1]
Molecular Formula CsH13NOz2 [1]
Molecular Weight 155.19 g/mol [1]
Appearance White to off-white solid

Melting Point Not specified

Boiling Point Not specified

Solubility Poorly soluble in water [2]
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Hazard Assessment and Toxicological Profile

The primary hazards associated with carboxylic acids and nitriles stem from their potential
corrosivity and toxicity. While specific GHS classifications for 7-Cyanoheptanoic acid are not
universally aggregated, a hazard assessment can be derived from the known reactivity of its
functional groups.

» Skin and Eye Irritation: Carboxylic acids, such as the closely related heptanoic acid, are
known to be corrosive and can cause burns to skin, eyes, and mucous membranes upon
contact.[2] The acidic nature of the carboxyl group is the primary driver of this corrosive
potential.

¢ Inhalation Hazard: Inhalation of dust or aerosols may cause irritation to the upper respiratory
tract.[2]

¢ Ingestion Toxicity: Ingestion may be harmful.[2] While the nitrile in 7-cyanoheptanoic acid is
part of an organic molecule and not a free cyanide salt, it can react with acids to generate
hydrogen cyanide gas.[2] Furthermore, metabolic pathways for some nitriles can lead to the
in-vivo release of cyanide, a mechanism of significant toxicological concern.

Expert Insight: The dual functionality of this molecule requires a two-pronged risk assessment.

The immediate, localized hazard is the corrosive potential of the carboxylic acid. The systemic,

and potentially more severe, hazard is the latent toxicity of the nitrile group. Therefore, handling
procedures must be designed to prevent both external contact and internal absorption.

Exposure Controls and Personal Protective
Equipment (PPE)

A self-validating safety protocol relies on a hierarchy of controls, where engineering solutions
are prioritized, and PPE serves as the final barrier.

Engineering Controls:

o Chemical Fume Hood: All manipulations of 7-Cyanoheptanoic acid, especially weighing or
any procedure that could generate dust or aerosols, must be performed in a certified
chemical fume hood.
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e Ventilation: The laboratory must have adequate general ventilation to dilute and remove any
fugitive emissions.

Personal Protective Equipment (PPE): The selection of PPE must be based on a thorough risk
assessment of the specific procedures being performed.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Specification Rationale
Chemical safety goggles or a Protects against splashes and
Eye/Face )
full-face shield. dust.
Ha Chemical-resistant gloves Prevents skin contact and
an
(e.g., Nitrile). potential burns.

Protects skin and personal
Body Lab coat, closed-toe shoes. ) o
clothing from contamination.

Use only in a well-ventilated
Respirat area. If dust is generated, a Prevents inhalation of irritating
espiratory _ _
NIOSH-approved respirator is dust.[3]

necessary.

Logical Workflow: PPE Donning and Doffing Proper sequencing is critical to prevent cross-
contamination.

Caption: Proper PPE donning and doffing sequence to minimize exposure risk.
Safe Handling, Storage, and Incompatibilities
Handling:

» Avoid all personal contact, including inhalation of dust.

o Use in a well-ventilated area, preferably a fume hood.

 When handling, ensure containers are grounded and bonded to prevent static discharge.[3]
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» Always wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]

o Store locked up and away from incompatible materials.[3]

Chemical Incompatibilities: Understanding what 7-Cyanoheptanoic acid should not come into
contact with is as important as knowing how to handle it correctly.

Strong Oxidizing Agents: Can lead to violent reactions.[4]

Bases: Exothermic reactions can occur with bases.[2]

Active Metals (e.g., Sodium, Potassium): Can react, particularly if moist, to form gaseous
hydrogen.[2]

Cyanide Salts: Reacts with cyanide salts to generate gaseous hydrogen cyanide.[2]
Emergency Procedures: A Validated Response Plan
First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[3]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
Seek immediate medical attention.[3]

¢ Inhalation: Move person to fresh air. If breathing has stopped, provide artificial respiration.
Seek immediate medical attention.[3]

¢ Ingestion: Do NOT induce vomiting. If conscious, give two glasses of water to drink. Seek
immediate medical attention.[3]

Spill Response Workflow: A structured response is crucial to contain a spill safely and
effectively.
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Caption: A systematic workflow for responding to a chemical spill.

Application in Synthesis: A Protocol Framework

7-Cyanoheptanoic acid is a valuable intermediate. For instance, its carboxylic acid moiety can
be readily converted to an ester or amide, while the nitrile can be hydrolyzed or reduced. The
following is an illustrative protocol for the esterification of 7-Cyanoheptanoic acid.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3273137/docs?utm_src=pdf-body-img#core-chemical-identity-and-physicochemical-properties
https://www.benchchem.com/product/b3273137/docs?utm_src=pdf-body#core-chemical-identity-and-physicochemical-properties
https://www.benchchem.com/product/b3273137/docs?utm_src=pdf-body#core-chemical-identity-and-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3273137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protocol: Fischer Esterification to Methyl 7-Cyanoheptanoate

Causality: This protocol uses a simple acid-catalyzed esterification. Sulfuric acid acts as a
catalyst by protonating the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon
more electrophilic and susceptible to nucleophilic attack by methanol. The reaction is driven to
completion by using a large excess of the alcohol (methanol), which also serves as the solvent.

Materials:

7-Cyanoheptanoic acid

¢ Methanol (Anhydrous)

o Concentrated Sulfuric Acid (H2S0a4)

e Saturated Sodium Bicarbonate (NaHCOs3) solution

» Brine (Saturated NaCl solution)

¢ Anhydrous Magnesium Sulfate (MgSOa)

o Diethyl Ether

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 7-
Cyanoheptanoic acid (1.0 eq) in a large excess of methanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) to
the stirred solution.

o Reflux: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction's progress
via Thin Layer Chromatography (TLC).

o Work-up: a. Cool the reaction mixture to room temperature. b. Remove the excess methanol
under reduced pressure. c. Dissolve the residue in diethyl ether and transfer to a separatory
funnel. d. Carefully wash the organic layer with saturated NaHCOs solution to neutralize the
acid catalyst. e. Wash with water, then with brine.
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» Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate under reduced pressure to yield the crude ester.

 Purification: The product can be further purified by vacuum distillation or column
chromatography if necessary.

Self-Validation: This protocol incorporates an in-process control (TLC monitoring) to ensure the
reaction proceeds to completion before work-up, maximizing yield and minimizing the
purification burden. The neutralization and washing steps are designed to systematically
remove the catalyst and byproducts, ensuring the integrity of the final product.

Disposal Considerations

All waste materials containing 7-Cyanoheptanoic acid or its byproducts must be treated as
hazardous chemical waste.

e Collect all solid and liquid waste in clearly labeled, sealed containers.

» Dispose of waste through your institution's Environmental Health and Safety (EHS) office in
accordance with all local, state, and federal regulations. Do not dispose of it down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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